Cas no 24313-59-5 (1-isocyano-3,3-dimethylbutane)

• Product Name: 1-isocyano-3,3-dimethylbutane
• CAS No: 24313-59-5
• Molecular Formula: C₇H₁₃N
• Molecular Weight: 111.185
• CID: 2660877
• PubChem ID: 2758552

1-isocyano-3,3-dimethylbutane Properties

Names and Identifiers

• 1-isocyano-3,3-dimethylbutane
• SCHEMBL12728854
• AKOS006295421
• EN300-1853213
• Butane, 1-isocyano-3,3-dimethyl-
• 3,3-Dimethylbut-1-ylisocyanide
• DTXSID201301277
• 24313-59-5

• MDL： MFCD04117497
• InChIKey： JNJMTWMPRJYHSG-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H13N/c1-7(2,3)5-6-8-4/h5-6H2,1-3H3
• SMILES： CC(C)(C)CC[N+]#[C-]

Computed Properties

• Exact Mass: 111.105
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 111.105
• Heavy Atom Count: 8
• Complexity: 99.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 4.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic isocyanides